Cas no 1797815-75-8 (N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-methoxybenzamide)

• Product Name: N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-methoxybenzamide
• CAS No: 1797815-75-8
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 5373682
• Update Time: 2025-10-30

N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(Dimethylamino)-2-(1-pyrrolidinyl)-5-pyrimidinyl]-3-methoxybenzamide
• N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-methoxybenzamide

• Inchi： 1S/C18H23N5O2/c1-22(2)16-15(12-19-18(21-16)23-9-4-5-10-23)20-17(24)13-7-6-8-14(11-13)25-3/h6-8,11-12H,4-5,9-10H2,1-3H3,(H,20,24)
• InChI Key： HTWRKZULJPEWHM-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(N2CCCC2)N=C1N(C)C)(=O)C1=CC=CC(OC)=C1

Experimental Properties

• Density: 1.258±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.00±0.70(Predicted)

Additional information on N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-methoxybenzamide

N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-methoxybenzamide (CAS No. 1797815-75-8): An Emerging Compound in Medicinal Chemistry

N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-methoxybenzamide (CAS No. 1797815-75-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research, particularly in the areas of cancer treatment and neurodegenerative diseases.

The chemical structure of N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-methoxybenzamide is composed of a pyrimidine core substituted with a dimethylamino group and a pyrrolidine ring, along with a 3-methoxybenzamide moiety. These functional groups contribute to the compound's biological activity and pharmacological properties, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-methoxybenzamide as an inhibitor of specific enzymes involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in various types of cancer. The inhibition of CDKs by N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-methoxybenzamide can lead to cell cycle arrest and apoptosis in cancer cells, thereby offering a promising therapeutic strategy.

In addition to its anticancer properties, N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-methoxybenzamide has also shown potential in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can modulate the activity of certain neurotransmitter receptors, such as NMDA receptors, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. By modulating these receptors, N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-methoxybenzamide may help to alleviate symptoms and slow disease progression.

The pharmacokinetic properties of N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-methoxybenzamide have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can cross the blood-brain barrier, which is crucial for its effectiveness in treating central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-methoxybenzamide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, N-[4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-3-methoxybenzamide (CAS No. 1797815-75-8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it a valuable candidate for drug development in both oncology and neurology. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medical treatments for various diseases.